N-(3-(benzo[d]thiazol-2-yl)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)furan-2-carboxamide hydrochloride
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Description
The compound is a complex organic molecule that contains a benzothiazole moiety (benzo[d]thiazol-2-yl) and a tetrahydrothienopyridine moiety (tetrahydrothieno[2,3-c]pyridin-2-yl). Benzothiazoles are heterocyclic aromatic compounds that have been studied for their potential anti-tubercular properties . Tetrahydrothienopyridines are a type of heterocyclic compound that can be synthesized through various synthetic pathways .
Synthesis Analysis
While the specific synthesis pathway for this compound is not available, benzothiazole derivatives can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc .Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The benzothiazole and tetrahydrothienopyridine moieties would likely contribute to the overall stability and reactivity of the molecule .Scientific Research Applications
Anti-Tubercular Compounds
Benzothiazole based compounds have been synthesized and used as anti-tubercular compounds . The inhibitory concentrations of the newly synthesized molecules were compared with the standard reference drugs . The better inhibition potency was found in new benzothiazole derivatives against M. tuberculosis .
Anti-Inflammatory Properties
Benzothiazole derivatives have been synthesized and analyzed for their anti-inflammatory properties . The compounds were evaluated for anti-inflammatory activity and among the series, compounds with a methoxy group at the sixth position in the benzothiazole ring appended with piperidine and morpholine moieties, showed the highest IC 50 values for COX-1 inhibition .
Organic Light Emitting Diodes (OLEDs)
Benzothiazole derivatives have been used in the development of organic light emitting diodes (OLEDs) . These materials were successfully used as dopant emitters in OLEDs, showing strong emission, low turn-on voltage, and good electroluminescent performance .
Antimicrobial Potential
Some benzothiazole derivatives have shown good antimicrobial potential . Among the different derivatives, certain compounds showed good antimicrobial potential .
Development of Carbohydrate Derived Materials
Benzothiazole derivatives have been used in the development of carbohydrate derived materials . This involves organic synthesis, the development of natural product-inspired hybrid analogues and molecular modeling .
properties
IUPAC Name |
N-[3-(1,3-benzothiazol-2-yl)-6-ethyl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]furan-2-carboxamide;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O2S2.ClH/c1-2-24-10-9-13-17(12-24)28-21(23-19(25)15-7-5-11-26-15)18(13)20-22-14-6-3-4-8-16(14)27-20;/h3-8,11H,2,9-10,12H2,1H3,(H,23,25);1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRISYRUUGQCNEQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)C5=CC=CO5.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20ClN3O2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.0 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-(benzo[d]thiazol-2-yl)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)furan-2-carboxamide hydrochloride |
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